Cas no 2194072-65-4 (N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide)

• Product Name: N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide
• CAS No: 2194072-65-4
• MF: C₁₄H₁₅FN₂OS
• MW: 278.345105409622
• CID: 5453714
• PubChem ID: 132283776
• Update Time: 2025-06-07

N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanotetrahydro-2H-thiopyran-4-yl)-2-fluoro-5-methylbenzamide
• AKOS033392490
• N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide
• Z1517966238
• EN300-26685643
• 2194072-65-4

• Inchi： 1S/C14H15FN2OS/c1-10-2-3-12(15)11(8-10)13(18)17-14(9-16)4-6-19-7-5-14/h2-3,8H,4-7H2,1H3,(H,17,18)
• InChI Key： RUNICIJRBSFEAV-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC1)NC(C1C(=CC=C(C)C=1)F)=O

Computed Properties

• Exact Mass: 278.08891244g/mol
• Monoisotopic Mass: 278.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.5±45.0 °C(Predicted)
• pka: 10.75±0.20(Predicted)

Additional information on N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide

Introduction to N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide (CAS No: 2194072-65-4)

N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide (CAS No: 2194072-65-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of both cyano and fluoro substituents on the benzamide backbone imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

The molecular structure of N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide consists of a benzamide core linked to a thienyl group at the 4-position and a fluoro substituent at the 2-position, with a methyl group at the 5-position. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways. The cyano group, known for its strong electron-withdrawing effect, influences the electronic properties of the molecule, while the fluoro group introduces lipophilicity and metabolic stability. These features are critical in designing compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide. Research has indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. Specifically, studies have suggested that it could target enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The presence of the fluoro group has been shown to enhance binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

The thienyl moiety in N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide also contributes to its pharmacological profile. Thiophene derivatives are well-documented for their biological activity, often exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The cyano group further enhances these effects by increasing the molecule's polarity and solubility in water, which is advantageous for oral administration and bioavailability. These combined properties make N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide a promising candidate for further development as a therapeutic agent.

Epidemiological studies have also highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced metabolic stability and bioavailability. In the case of N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide, the fluoro group at the 2-position likely contributes to these favorable properties, making it more suitable for clinical applications. Additionally, computational modeling studies have suggested that this compound may have low toxicity profiles, further supporting its potential as a lead compound for drug discovery.

The synthesis of N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide(CAS No: 2194072-65-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications in treating inflammatory and infectious diseases make it an attractive candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like N-(4-Cyanothian-4-yl)-2-fluoro-5-methylbenzamide) will play an increasingly important role in developing novel therapeutic strategies.